Cas no 31375-17-4 (1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one)

1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one structure
31375-17-4 structure
Product Name:1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one
CAS No:31375-17-4
MF:C13H22O
MW:194.313184261322
CID:305887
Update Time:2026-05-14

1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one
    • 1-(2-methyl-5-propan-2-ylcyclohex-2-en-1-yl)propan-1-one
    • 1-Propanone,1-[2-methyl-5-(1-methylethyl)-2-cyclohexen-1-yl]-
    • 1-(p-Menth-1-en-6-yl)propan-1-one
    • 1-(p-Menthen-6(2)-yl)-1-propanone
    • 1-(p-Menthen-6-yl)-1-propanone
    • 1-1-p-Menthen-6-yl-1-propanone
    • 1-PROPANONE,1-p-MENTH-6-EN-2-YL
    • 2-Propionyl-6-menthene
    • ethyl(p-menthene-1-yl-6) cetone
    • Menthenyl ketone
    • Nerone
    • Inchi: InChI=1S/C13H22O/c1-5-13(14)12-8-11(9(2)3)7-6-10(12)4/h6,9,11-12H,5,7-8H2,1-4H3
    • InChI Key: DZSVIVLGBJKQAP-UHFFFAOYSA-N
    • SMILES: C(C1CC(C(=O)CC)C(C)=CC1)(C)C

Computed Properties

  • Exact Mass: 194.16700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: Colorless to yellowish liquid \ aroma similar to fragrant lemon and fragrant leaves
  • Density: 0.9158 (rough estimate)
  • Boiling Point: 270.78°C (rough estimate)
  • Refractive Index: 1.4670 (estimate)
  • PSA: 17.07000
  • LogP: 3.59400

1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one Related Literature

  • 1. Control of axial–equatorial interactions in (dimethylglyoximato)cobalt(III) complexes. Part 1. Counter cation effect on the strength of the intermolecular hydrogen bond, OH ? O–, of trans-bis(dimethylglyoximato)dinitrocobaltate(III) anions and crystal structure of the tetramethylammonium salt
    Noboru Yoshida,Akio Furusaki,Masatoshi Fujimoto J. Chem. Soc. Dalton Trans. 1991 453
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